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Compound of Interest

Compound Name: Bromo-PEG8-Boc

Cat. No.: B606407

For Immediate Use by Laboratory Professionals

This guide provides essential safety information and detailed operational procedures for the
proper disposal of Bromo-PEG8-Boc. Adherence to these protocols is critical for ensuring
personnel safety and environmental compliance. This document is intended for researchers,
scientists, and professionals in drug development who handle such chemical compounds.

Hazard Identification and Safety Profile

Bromo-PEG8-Boc is classified as a hazardous substance. The primary hazards associated
with this compound are outlined in its Safety Data Sheet (SDS). A GHSO07 pictogram indicates
that it is an irritant.[1] Key hazard statements include:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Additionally, similar PEG-ylated compounds are noted as being very toxic to aquatic life with
long-lasting effects, underscoring the importance of preventing environmental release.[3]
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Quantitative Safety Data

Property Value Source
Molecular Formula C23H4sBrO1o0 [1]
Molecular Weight 561.50 g/mol [1]
GHS Pictogram GHSO07 (Exclamation Mark) [1]
Signal Word Warning [2]
Hazard Statements H302, H315, H319, H335 [2]
Storage Temperature 4°C [1]

Personal Protective Equipment (PPE) and Handling

Before handling Bromo-PEG8-Boc for any purpose, including disposal, appropriate personal
protective equipment must be worn.

Eye Protection: Chemical safety goggles with side shields are mandatory.

Hand Protection: Nitrile or other chemically resistant gloves must be worn.

Skin and Body Protection: A laboratory coat is required. Ensure exposed skin is covered.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid inhalation of any dust or vapors.[2]

Step-by-Step Disposal Protocol

The presence of bromine in the compound means it must be disposed of as halogenated
organic waste.[4] Do not mix with non-halogenated organic waste.

Experimental Protocol: Waste Segregation and Disposal
e Waste Collection:

o Designate a specific, clearly labeled, and sealed container for "Halogenated Organic
Waste."
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o This container should be made of a material compatible with brominated organic
compounds.

o Collect all waste Bromo-PEG8-Boc, including any contaminated materials (e.g., pipette
tips, weighing paper, contaminated gloves), in this designated container.

e Spill Management:

o In the event of a spill, do not panic. Evacuate the immediate area if the spill is large or in a
poorly ventilated space.

o For small spills, use an inert absorbent material, such as vermiculite, sand, or a
commercial spill absorbent, to contain the substance.

o Carefully collect the absorbed material and place it in the designated "Halogenated
Organic Waste" container.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol) and
collect the cleaning materials in the same waste container.

o Container Management:
o Keep the halogenated organic waste container securely sealed when not in use.

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

» Final Disposal:
o Do not dispose of Bromo-PEG8-Boc or its waste down the drain.[4]

o Arrange for the collection and disposal of the "Halogenated Organic Waste" container
through your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor.

o Ensure all institutional and local regulations for hazardous waste disposal are followed.

Disposal Workflow and Decision-Making
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The following diagram illustrates the logical workflow for the proper disposal of Bromo-PEG8-

Boc.
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Caption: Workflow for the safe disposal of Bromo-PEG8-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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